Cas no 62141-20-2 (Cyclohexanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)

Cyclohexanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- structure
62141-20-2 structure
Product Name:Cyclohexanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
CAS No:62141-20-2
MF:C17H16N4O
MW:292.335143089294
CID:456725
PubChem ID:12329561
Update Time:2025-04-19

Cyclohexanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
    • 2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)cyclohexan-1-one
    • 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)cyclohexanone
    • 62141-20-2
    • DTXSID70490318
    • 2-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)cyclohexan-1-one
    • 2-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}cyclohexan-1-one
    • Inchi: 1S/C17H16N4O/c22-15-9-5-4-8-13(15)16-14-10-20-21(17(14)19-11-18-16)12-6-2-1-3-7-12/h1-3,6-7,10-11,13H,4-5,8-9H2
    • InChI Key: ZJSBGKACIXEFGA-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1C1C2C=NN(C3C=CC=CC=3)C=2N=CN=1

Computed Properties

  • Exact Mass: 292.13258
  • Monoisotopic Mass: 292.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.67

Cyclohexanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- Related Literature

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